4-chloro-5-cyclopropyl-1H-pyrazole

• IUPAC Name: 4-chloro-5-cyclopropyl-1H-pyrazole
• InChI: InChI=1S/C6H7ClN2/c7-5-3-8-9-6(5)4-1-2-4/h3-4H,1-2H2,(H,8,9)
• InChI Key: FJQAWEVXDQXJOU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=C(C=NN2)Cl
• Molecular Formula: C6H7ClN2
• Molecular Weight: 142.58 g/mol

Description

4-chloro-5-cyclopropyl-1H-pyrazole is a chemical compound with the CAS Number: 1248516-15-5. It has a molecular weight of 142.59 and its IUPAC name is 4-chloro-5-cyclopropyl-1H-pyrazole. The compound is typically stored at room temperature and has a physical form of oil.

Synthesis Analysis

The synthesis of pyrazoles, including 4-chloro-5-cyclopropyl-1H-pyrazole, can be achieved through various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system. There are also methods involving the use of heterocyclic systems and multicomponent approaches.

Molecular Structure Analysis

The molecular structure of 4-chloro-5-cyclopropyl-1H-pyrazole is represented by the InChI Code: 1S/C6H7ClN2/c7-5-3-8-9-6(5)4-1-2-4/h3-4H,1-2H2,(H,8,9). This indicates that the compound consists of a pyrazole ring substituted with a chlorine atom and a cyclopropyl group.

Physical And Chemical Properties Analysis

4-chloro-5-cyclopropyl-1H-pyrazole is an oil at room temperature. It has a molecular weight of 142.59.

Scientific Research Applications

Pharmaceutical Research

Pyrazole derivatives, including 4-chloro-5-cyclopropyl-1H-pyrazole , are known to exhibit a wide range of biological activities. .

Agricultural Chemistry

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Organic Synthesis

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Crystallography

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Safety and Hazards

The compound is classified under the GHS07 hazard class. It comes with the signal word “Warning” and has hazard statements H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

Pyrazole derivatives have been known to exhibit a wide spectrum of biological activities, such as antimicrobial, anti-inflammatory, antiviral, anticancer, insecticidal, herbicidal, and plant growth regulatory .

Mode of Action

It’s known that pyrazole derivatives can participate in various chemical reactions, including free radical reactions and nucleophilic substitutions . These reactions can lead to changes in the molecular structure of the target, thereby affecting its function.

Biochemical Pathways

It’s known that pyrazole derivatives can interact with various biochemical pathways due to their wide range of biological activities . The downstream effects of these interactions would depend on the specific targets and pathways involved.

Result of Action

Given the wide range of biological activities associated with pyrazole derivatives , it’s likely that the compound could have diverse effects at the molecular and cellular levels.